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Compound of Interest

Compound Name: Z-Dap(Alloc).DCHA

CAS No.: 1423017-99-5

Cat. No.: B6342629

Get Quote

Compound:

-Benzyloxycarbonyl-

-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylamine salt CAS: 57266-63-4
(Generic Ref) Role: Orthogonal Branching Unit for Peptide Engineering

Executive Summary
Z-Dap(Alloc)-OH · DCHA is a specialized, orthogonally protected amino acid building block

used to introduce branching points, "staples," or side-chain modifications into peptide

sequences. Its utility lies in its unique protection scheme:

Z (Cbz): Acid-stable

-protection (stable to TFA, removed by HF/TFMSA or Hydrogenolysis).

Alloc: Palladium-labile side-chain protection (orthogonal to acids and bases).
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Dap: A short-chain diamine (Diaminopropionic acid) that positions functional groups closer to

the peptide backbone than Lysine or Ornithine.

DCHA: A stabilizing salt that renders the otherwise oily free acid into a crystalline solid,

preventing spontaneous decomposition or polymerization during storage.

Mechanism of Action (Synthetic): This reagent functions via a three-stage chemical

mechanism: (1) Salt-Free Acid Conversion, (2) Orthogonal Side-Chain Liberation via

-Allyl Palladium complexes, and (3) Nucleophilic Functionalization.

Pre-Activation Protocol: The DCHA Mechanism
The Dicyclohexylamine (DCHA) salt is chemically inert but kinetically obstructive. It acts as a

stabilizer by neutralizing the carboxylic acid. Crucial: You cannot use the DCHA salt directly in

standard carbodiimide/onium salt couplings effectively because the amine counter-ion

(dicyclohexylamine) can compete for the activated ester or suppress the protonation state

required for activation.

Mechanism of Salt Interference
If DCHA is not removed:

Competition: DCHA is a secondary amine.[1][2] While sterically hindered, it can still react

with highly active esters (e.g., O-acylisoureas), forming truncated byproducts.

pH Shift: The basicity of DCHA interferes with the protonation of carbodiimides (DIC/EDC),

stalling the activation step.

Protocol: DCHA Salt Removal (Free Acid Conversion)
This step is mandatory before introduction to the peptide synthesizer.

Reagents: Ethyl Acetate (EtOAc), 0.5 M Potassium Bisulfate (

) or 10% Phosphoric Acid (

). Avoid HCl to prevent Z-group cleavage.
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Workflow:

Suspension: Suspend Z-Dap(Alloc).DCHA in EtOAc (1 g / 10 mL).

Protonation: Add 0.5 M

(aqueous) and agitate vigorously.

Mechanism:[3][4][5][6]

(Water soluble).

Extraction: The Z-Dap(Alloc)-OH (Free Acid) migrates to the organic phase (EtOAc); the

DCHA salt remains in the aqueous phase.

Isolation: Wash organic phase with brine, dry over

, and concentrate in vacuo to yield the viscous oil/foam of the free acid.

Mechanism of Action: Orthogonal Deprotection
The core value of this reagent is the Alloc group.[7] Unlike Boc (acid labile) or Fmoc (base

labile), Alloc is removed via Palladium(0)-catalyzed Allyl Transfer. This allows the side chain to

be exposed while the peptide is still on the resin and while the N-terminus (Z-protected)

remains capped.

The -Allyl Palladium Cycle
The deprotection does not rely on hydrolysis. It utilizes a transition metal catalyst to cleave the

carbamate.

Reagents:

Catalyst:

(Tetrakis(triphenylphosphine)palladium(0)).

Scavenger: Phenylsilane (

) or Morpholine/Dimedone.
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Step-by-Step Mechanism:

Oxidative Addition: The Pd(0) complex coordinates to the allyl double bond and inserts itself

into the C-O bond of the carbamate.

Decarboxylation: The carbamate collapses, releasing

and forming a cationic

-allyl-palladium complex and the naked amine (Dap side chain).

Nucleophilic Scavenging: The scavenger (e.g., Phenylsilane) attacks the

-allyl complex, regenerating the Pd(0) catalyst and forming an inert allyl byproduct (e.g.,
propylene or N-allyl morpholine).

Alloc-Protected Dap Pd(0) CoordinationPd(PPh3)4 Oxidative Addition
(π-Allyl Pd Complex)

Decarboxylation
(-CO2)

Scavenger Attack
(PhSiH3)

Regenerates Pd(0) Free Dap Amine
(Ready for Coupling)

Click to download full resolution via product page

Figure 1: The catalytic cycle of Alloc deprotection using Pd(0). Note that the Z-group (N-alpha)

remains completely unaffected during this cycle.

Applications in Advanced Peptide Engineering
A. Peptide Stapling (Lactamization)
Z-Dap(Alloc) is frequently paired with Glu(OAllyl) or Asp(OAllyl).

Incorporate Z-Dap(Alloc) and Fmoc-Glu(OAllyl) at positions

and

.

Treat resin with

.[3][5][8][9] Both Alloc and Allyl ester groups are removed simultaneously.
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The result is a free amine (Dap) and a free acid (Glu).

Cyclize on-resin using PyBOP/DIEA to form a lactam bridge (staple), constraining the

peptide into an alpha-helix.

B. Dendrimeric/Branched Peptides
After Alloc removal, the Dap side chain (

) serves as a new attachment point.

A new amino acid sequence can be grown from this side chain, creating a bifurcated peptide.

The Z-group ensures the N-terminus of the main chain does not react during this branching

process.

Experimental Protocols
Table 1: Physicochemical Profile

Property Specification Note

Formula Salt form

MW 475.63 g/mol
Adjust equivalents based on

salt MW

Solubility DCM, DMF, EtOAc Insoluble in water/ether

Stability Hygroscopic Store at +4°C, desiccated

Protocol: Manual Alloc Deprotection (On-Resin)
Use this protocol to expose the Dap amine for modification.

Preparation: Swell resin in DCM (Dichloromethane) under Argon.

Catalyst Solution: Dissolve

(0.1 eq) and Phenylsilane (10 eq) in dry DCM. Note: Solution must be prepared fresh and
kept away from light.
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Reaction: Add solution to resin. Shake for 30 minutes.

Repeat: Drain and repeat step 3 with fresh solution.

Wash: Extensive washing is required to remove Pd (which binds to sulfur/amines).

Wash: DCM (3x) -> DMF (3x) -> 0.5% Sodium Diethyldithiocarbamate in DMF (3x, Critical

for Pd removal) -> DMF (5x).

Protocol: Coupling Z-Dap(Alloc)-OH
Must use Free Acid form (see Section 2).

Dissolution: Dissolve Free Acid (3 eq) and HOBt (3 eq) in DMF.

Activation: Add DIC (3 eq). Stir for 2 minutes.

Coupling: Add to resin-bound amine. Shake for 60-90 minutes.

Monitoring: Kaiser test (Ninhydrin) may be ambiguous due to steric bulk; Chloranil test is

recommended for secondary amines, though Dap is primary. Standard Kaiser is usually

effective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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